4-Desmethoxy-4-nitro Omeprazole
4-Desmethoxy-4-nitro Omeprazole
Brand Name:
Vulcanchem
CAS No.:
317807-10-6
VCID:
VC0022030
InChI:
InChI=1S/C16H16N4O4S/c1-9-7-17-14(10(2)15(9)20(21)22)8-25(23)16-18-12-5-4-11(24-3)6-13(12)19-16/h4-7H,8H2,1-3H3,(H,18,19)
SMILES:
CC1=CN=C(C(=C1[N+](=O)[O-])C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC
Molecular Formula:
C16H16N4O4S
Molecular Weight:
360.4 g/mol
4-Desmethoxy-4-nitro Omeprazole
CAS No.: 317807-10-6
Reference Standards
VCID: VC0022030
Molecular Formula: C16H16N4O4S
Molecular Weight: 360.4 g/mol
CAS No. | 317807-10-6 |
---|---|
Product Name | 4-Desmethoxy-4-nitro Omeprazole |
Molecular Formula | C16H16N4O4S |
Molecular Weight | 360.4 g/mol |
IUPAC Name | 2-[(3,5-dimethyl-4-nitropyridin-2-yl)methylsulfinyl]-6-methoxy-1H-benzimidazole |
Standard InChI | InChI=1S/C16H16N4O4S/c1-9-7-17-14(10(2)15(9)20(21)22)8-25(23)16-18-12-5-4-11(24-3)6-13(12)19-16/h4-7H,8H2,1-3H3,(H,18,19) |
Standard InChIKey | PFDONLPWKWJOCD-UHFFFAOYSA-N |
SMILES | CC1=CN=C(C(=C1[N+](=O)[O-])C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC |
Canonical SMILES | CC1=CN=C(C(=C1[N+](=O)[O-])C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC |
Synonyms | 2-[[(3,5-Dimethyl-4-nitro-2-pyridinyl)methyl]sulfinyl]-5-methoxy-1H-benzimidazole; _x000B_5-Methoxy-2-{(S)-[(4-nitro-3,5-dimethyl-pyridine-2-yl)methyl]sulfinyl}-1H-benzimidazole; |
PubChem Compound | 9906891 |
Last Modified | Nov 11 2021 |
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